Cas no 99585-64-5 (2-Bromo-4'-chlorobenzophenone)
2-Bromo-4'-chlorobenzophenone is a halogenated benzophenone derivative widely used as a key intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. Its distinct bromo and chloro substituents enhance reactivity, making it valuable for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, to construct complex molecular frameworks. The compound’s crystalline solid form ensures stability and ease of handling under standard conditions. Its high purity and well-defined structure facilitate precise functionalization, enabling efficient synthesis of target molecules. The presence of both electron-withdrawing groups (bromo and chloro) further enhances its utility in electrophilic substitution reactions, offering versatility in fine chemical manufacturing.
2-Bromo-4'-chlorobenzophenone structure
Product Name:2-Bromo-4'-chlorobenzophenone
CAS No:99585-64-5
MF:C13H8BrClO
MW:295.559021949768
CID:838888
PubChem ID:15499651
Update Time:2025-11-02
2-Bromo-4'-chlorobenzophenone Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-4'-chlorobenzophenone
- (2-bromophenyl)-(4-chlorophenyl)methanone
- Methanone, (2-bromophenyl)(4-chlorophenyl)-
- 2-Brom-4'-chlor-benzophenon
- 2-bromophenyl(4-chlorophenyl)methanone
- Methanone,(2-bromophenyl)(4-chlorophenyl)
- 99585-64-5
- CS-0335790
- DTXSID30573373
- SY333359
- (2-bromophenyl)(4-chlorophenyl)methanone
- D85667
- XKGHDXSJCFWPNB-UHFFFAOYSA-N
- AKOS005443473
- WS-01223
- MFCD08063806
- SCHEMBL9281265
- STK360085
- DS-018017
-
- MDL： MFCD08063806
- Inchi： 1S/C13H8BrClO/c14-12-4-2-1-3-11(12)13(16)9-5-7-10(15)8-6-9/h1-8H
- InChI Key： XKGHDXSJCFWPNB-UHFFFAOYSA-N
- SMILES： BrC1C=CC=CC=1C(C1C=CC(=CC=1)Cl)=O
Computed Properties
- Exact Mass: 293.94500
- Monoisotopic Mass: 293.94471g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 248
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07000
- LogP: 4.33350
2-Bromo-4'-chlorobenzophenone Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
2-Bromo-4'-chlorobenzophenone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 201923-1g |
2-Bromo-4'-chlorobenzophenone |
99585-64-5 | 97% | 1g |
￡340.00 | 2022-03-01 | |
| Fluorochem | 201923-2g |
2-Bromo-4'-chlorobenzophenone |
99585-64-5 | 97% | 2g |
￡624.00 | 2022-03-01 | |
| Fluorochem | 201923-5g |
2-Bromo-4'-chlorobenzophenone |
99585-64-5 | 97% | 5g |
￡1120.00 | 2022-03-01 | |
| TRC | B066390-250mg |
2-Bromo-4'-chlorobenzophenone |
99585-64-5 | 250mg |
$ 290.00 | 2022-06-07 | ||
| TRC | B066390-500mg |
2-Bromo-4'-chlorobenzophenone |
99585-64-5 | 500mg |
$ 480.00 | 2022-06-07 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B956127-100mg |
(2-Bromophenyl)(4-chlorophenyl)methanone |
99585-64-5 | 95% | 100mg |
￥386.10 | 2022-10-10 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B956127-250mg |
(2-Bromophenyl)(4-chlorophenyl)methanone |
99585-64-5 | 95% | 250mg |
￥702.00 | 2022-10-10 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B956127-1g |
(2-Bromophenyl)(4-chlorophenyl)methanone |
99585-64-5 | 95% | 1g |
￥1,404.00 | 2022-10-10 | |
| eNovation Chemicals LLC | Y1262225-250mg |
Methanone, (2-bromophenyl)(4-chlorophenyl)- |
99585-64-5 | 95% | 250mg |
$375 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1262225-1g |
Methanone, (2-bromophenyl)(4-chlorophenyl)- |
99585-64-5 | 95% | 1g |
$665 | 2024-06-07 |
2-Bromo-4'-chlorobenzophenone Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
99585-64-5 (2-Bromo-4'-chlorobenzophenone) Related Products
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